Cas no 69806-34-4 (Haloxyfop)

• Product Name: Haloxyfop
• CAS No: 69806-34-4
• Molecular Formula: C₁₅H₁₁NO₄F₃Cl
• Molecular Weight: 361.70034
• MDL: MFCD00871401
• CID: 59014
• PubChem ID: 24869438

Haloxyfop Properties

Names and Identifiers

• 2-(4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propanoic acid
• 2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenoxy]propanoic acid
• (±)-Haloxyfop
• Haloxyfop
• Haloxyfop(freeacid)
• (RS)-Haloxyfop
• 2-(4-((3-chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)phenoxy)propanoic acid
• 2-(4-((3-chloro-5-(trifluoromethyl)-pyridin-2-yl)oxy)phenoxy)propionic acid
• 2-[4-(3-CHLORO-5-TRIFLUOROMETHYL-2-PYRIDYLOXY)PHENOXY]PROPIONIC ACID
• DOWCO453
• Haloxyfop acid
• HALOXYFOP PESTANAL
• rac-(2R)-2-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy)propanoic acid
• HY-B1856
• Haloxyfop [ANSI:BSI:ISO]
• Propanoic acid, 2-[4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-
• C04871
• (RS)-2-(4-(3-Chloro-5-trifluoromethyl-2-pyridyloxy)phenoxy)propionic acid
• (RS)-2-[4-(3-Chloro-5-trifluoromethyl-2-pyridyloxy)phenoxy]propionic acid
• CHEMBL223593
• AS-50000
• 2-[4-[[3-chloro-5-(trifluoromethyl)-2-pyridyl]oxy]phenoxy]propanoic acid
• HALOXYFOP [ISO]
• (+/-)-Haloxyfop
• Q27105292
• 2-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy)propionic acid
• Haloxyfop (free acid) 10 microg/mL in Acetonitrile
• 2-(4-(3-chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenoxy)propanoic acid
• MFCD00871401
• ( inverted exclamation markA)-Haloxyfop
• Haloxyfop (free acid) 100 microg/mL in Acetonitrile
• 2-(4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propanoicacid
• 2-(4-(3-Chloro-5-trifluoromethyl-2-pyridyloxy)phenoxy) propionic acid
• DTXCID5022019
• DE-535 acid
• SB48726
• FT-0630789
• Haloxyfop (free acid)
• C15H11ClF3NO4
• SCHEMBL33627
• AKOS015963417
• Haloxyfop, PESTANAL(R), analytical standard
• NS00066824
• 1,2-BIS(4-PHENOXYPHENYL)-1,1,2,2-TETRAFLUOROETHANE
• CHEBI:136694
• O10467
• UNII-24TYO6H90H
• AC-19977
• (2S)-2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenoxy]propanoic acid
• SY107474
• Tox21_301857
• CHEBI:365
• AG-G-72348
• DTXSID7042019
• 24TYO6H90H
• 2-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy)propanoic acid
• Propanoic acid, 2-(4-((3-chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)phenoxy)-
• NCGC00255831-01
• NCGC00249119-01
• CS-0013923
• 2-(4-(3-Chloro-5-trifluoromethyl-2-pyridyl-oxy)phenoxy) propionic acid
• 2-[4-(3-chloro-5-trifluoromethyl-2-pyridyloxy)-phenoxy]propionic acid
• 69806-34-4
• (+/-)-Haloxyfop-d4
• CAS-69806-34-4
• (S)-2-(4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propanoic acid
• DB-055348

• MDL： MFCD00871401
• InChIKey： GOCUAJYOYBLQRH-UHFFFAOYSA-N
• Inchi： 1S/C15H11ClF3NO4/c1-8(14(21)22)23-10-2-4-11(5-3-10)24-13-12(16)6-9(7-20-13)15(17,18)19/h2-8H,1H3,(H,21,22)
• SMILES： CC(C(=O)O)OC1=CC=C(C=C1)OC2=C(C=C(C=N2)C(F)(F)F)Cl

Computed Properties

• Exact Mass: 361.03300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 361.033
• Heavy Atom Count: 24
• Complexity: 429
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 68.6A^2

Experimental Properties

• LogP: 4.39800
• PSA: 68.65000
• Boiling Point: 420.3ºC at 760 mmHg
• Melting Point: 107.5 °C
• Flash Point: 208 ºC
• Color/Form: Colorless crystals.
• Solubility: Insoluble in water.
• Density: 1.4420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids Aryloxyphenoxypropionic acids